Cas no 773828-10-7 (2-amino-3-(oxan-4-yl)propanoic acid)

2-Amino-3-(oxan-4-yl)propanoic acid is a non-proteinogenic amino acid derivative featuring a tetrahydropyran (oxane) ring structure. This compound is of interest in medicinal chemistry and peptide research due to its unique conformational properties, which can influence molecular interactions and stability. The oxan-4-yl moiety provides steric and electronic modulation, making it a valuable building block for designing peptidomimetics or bioactive molecules. Its chiral center allows for enantioselective synthesis, enabling precise control over stereochemistry in drug development. The compound’s structural rigidity may enhance metabolic stability in therapeutic applications. Suitable for use in organic synthesis, it serves as a versatile intermediate for exploring structure-activity relationships in pharmaceutical research.
2-amino-3-(oxan-4-yl)propanoic acid structure
773828-10-7 structure
Product Name:2-amino-3-(oxan-4-yl)propanoic acid
CAS No:773828-10-7
MF:C8H15NO3
MW:173.209602594376
CID:1036954
PubChem ID:62386234
Update Time:2025-06-07

2-amino-3-(oxan-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-3-(tetrahydro-2H-pyran-4-yl)propanoic acid
    • 2-amino-3-(oxan-4-yl)propanoic acid
    • 2-Amino-3-(tetrahydro-2H-pyran-4-yl)propanoicacid
    • F8887-3912
    • AKOS011672996
    • CS-0434852
    • a-Aminotetrahydro-2H-pyran-4-propanoic acid HCl
    • DTXSID30734386
    • SB13358
    • EN300-113078
    • Z979764268
    • SCHEMBL935788
    • SB13360
    • 773828-10-7
    • (2S)-2-amino-3-(oxan-4-yl)propanoic acid
    • 3-Oxan-4-ylalanine
    • DB-346691
    • A-AMINO-TETRAHYDRO-2H-PYRAN-4-PROPANOIC ACID
    • G80489
    • MDL: MFCD13193143
    • Inchi: 1S/C8H15NO3/c9-7(8(10)11)5-6-1-3-12-4-2-6/h6-7H,1-5,9H2,(H,10,11)
    • InChI Key: JSHHRIISICNOLM-UHFFFAOYSA-N
    • SMILES: O1CCC(CC(C(=O)O)N)CC1

Computed Properties

  • Exact Mass: 173.10519334g/mol
  • Monoisotopic Mass: 173.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.4
  • Topological Polar Surface Area: 72.6Ų

2-amino-3-(oxan-4-yl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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TRC
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TRC
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Enamine
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Enamine
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